Cas no 80463-72-5 (N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide)

• Product name: N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide
• CAS No: 80463-72-5
• MF: C₁₄H₂₅N₅OS
• MW: 311.4462
• CID: 1801130
• PubChem ID: 3062250

N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide
• N-Ethyl-N-cyclohexyl-4-(1-methyl-1,2,3,4-tetrazol-5-yl)thiobutyramide
• Butanamide, N-cyclohexyl-N-ethyl-4-((1-methyl-1H-tetrazol-5-yl)thio)-
• N-Cyclohexyl-N-ethyl-4-((1-methyl-1H-tetrazol-5-yl)thio)butanamide
• N-Ethyl-N-cyclohexyl-4-(1-methyl-1,2,3,4-tetrazol-5-yl)thio-butyramide
• N-cyclohexyl-N-ethyl-4-[(1-methyl-5-tetrazolyl)thio]butyramide
• SureCN10678010
• N-cyclohexyl-N-ethyl-4-&lt
• (1-methyl-5-tetrazolyl)thio&gt
• butyramide
• AC1MI39G
• LS-45447
• AG-H-23501
• CTK5E7814
• 80463-72-5
• DTXSID90230339
• SCHEMBL10678010

• Inchi： InChI=1S/C14H25N5OS/c1-3-19(12-8-5-4-6-9-12)13(20)10-7-11-21-14-15-16-17-18(14)2/h12H,3-11H2,1-2H3
• InChI Key： RWGGSNKUNTZVTC-UHFFFAOYSA-N
• SMILES： CCN(C1CCCCC1)C(=O)CCCSC2=NN=NN2C

Computed Properties

• Exact Mass: 311.17798161g/mol
• Monoisotopic Mass: 311.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.2Ų